Cas no 396123-28-7 (3-(3-Acetyl-2-methyl-5-phenyl-1H-pyrrol-1-yl)propanoic acid)

• Product Name: 3-(3-Acetyl-2-methyl-5-phenyl-1H-pyrrol-1-yl)propanoic acid
• CAS No: 396123-28-7
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• MDL: MFCD12027261
• CID: 1076209
• Update Time: 2025-06-07

3-(3-Acetyl-2-methyl-5-phenyl-1H-pyrrol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Acetyl-2-methyl-5-phenyl-1H-pyrrol-1-yl)-propanoic acid
• 3-(3-Acetyl-2-methyl-5-phenyl-1H-pyrrol-1-yl)propanoic acid

• MDL： MFCD12027261
• Inchi： 1S/C16H17NO3/c1-11-14(12(2)18)10-15(13-6-4-3-5-7-13)17(11)9-8-16(19)20/h3-7,10H,8-9H2,1-2H3,(H,19,20)
• InChI Key： XFDINQMFYKEVAI-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C2C=CC=CC=2)N(CCC(=O)O)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5

3-(3-Acetyl-2-methyl-5-phenyl-1H-pyrrol-1-yl)propanoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 3-(3-Acetyl-2-methyl-5-phenyl-1H-pyrrol-1-yl)propanoic acid

Introduction to 3-(3-Acetyl-2-methyl-5-phenyl-1H-pyrrol-1-yl)propanoic Acid (CAS No. 396123-28-7)

3-(3-Acetyl-2-methyl-5-phenyl-1H-pyrrol-1-yl)propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 396123-28-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development. The molecular structure of this compound incorporates several key functional groups, including an acetyl group, a methyl group, and a phenyl ring, which contribute to its diverse chemical reactivity and potential therapeutic applications.

The presence of the 3-acetyl moiety in the molecule is particularly noteworthy, as acetyl groups are frequently found in bioactive natural products and synthetic drugs. This functional group can participate in various chemical reactions, including condensation, esterification, and acylation, which are essential for the synthesis of more complex molecules. Additionally, the 2-methyl group introduces steric hindrance and influences the electronic properties of the molecule, affecting its interactions with biological targets. The 5-phenyl substituent further enhances the compound's complexity by providing a hydrophobic surface that can interact with lipid membranes or other hydrophobic regions in biological systems.

The pyrrolidine core of 3-(3-Acetyl-2-methyl-5-phenyl-1H-pyrrol-1-yl)propanoic acid is another critical feature that contributes to its potential biological activity. Pyrrolidine derivatives are well-documented for their role in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer agents. The specific arrangement of atoms within the pyrrolidine ring allows for optimal interactions with biological macromolecules, such as enzymes and receptors. This structural motif has been extensively studied for its ability to modulate the activity of key cellular pathways, making it a valuable scaffold for drug design.

In recent years, there has been growing interest in leveraging computational methods and high-throughput screening to identify novel bioactive compounds. The structural features of 3-(3-Acetyl-2-methyl-5-phenyl-1H-pyrrol-1-yl)propanoic acid make it an attractive candidate for such approaches. Researchers have utilized molecular docking simulations to explore its potential interactions with target proteins, revealing promising binding affinities for several therapeutic areas. These studies have highlighted the compound's potential as a lead molecule for further optimization and development into novel therapeutic agents.

The synthesis of 3-(3-Acetyl-2-methyl-5-phenyl-1H-pyrrol-1-yl)propanoic acid presents unique challenges due to its complex structural features. However, advances in synthetic chemistry have enabled more efficient and scalable production methods. Modern techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to construct the pyrrolidine core with high precision. These methods not only improve yield but also allow for greater control over stereochemistry, which is crucial for biological activity. The development of robust synthetic routes ensures that sufficient quantities of this compound can be produced for both research and potential clinical applications.

The pharmacological profile of 3-(3-Acetyl-2-methyl-5-phenyl-1H-pyrrol-1-ylopropanoic acid is still under active investigation, but preliminary studies suggest several promising avenues for therapeutic intervention. In vitro assays have demonstrated inhibitory effects on various enzymes and receptors relevant to inflammatory diseases and cancer. The compound's ability to modulate these targets may translate into therapeutic benefits in vivo. Preclinical studies are currently underway to evaluate its efficacy and safety profiles in animal models, which could pave the way for human clinical trials if positive results are obtained.

The integration of machine learning and artificial intelligence into drug discovery has significantly accelerated the identification of novel compounds like 3-(3-Acetyl-2-methyl5-phenoxy-H-pyrrolyl)-propanoic acid. Predictive models can analyze vast datasets to identify potential bioactive molecules based on structural features alone. These models have been trained on large collections of known drugs and bioactive compounds, enabling them to recognize patterns that correlate with biological activity. By leveraging these computational tools, researchers can prioritize candidates like this one for experimental validation, saving time and resources in the drug development process.

The environmental impact of pharmaceutical research is also an important consideration when evaluating compounds like 3-(3-Acetyl2-methyl-S-phenoxy-H-pyrrolyl)-propanoic acid. Sustainable synthetic methods are being developed to minimize waste and reduce energy consumption during production. Green chemistry principles are being applied to optimize synthetic routes for this compound, ensuring that it can be produced responsibly while maintaining high yields and purity standards. These efforts align with broader initiatives within the pharmaceutical industry to promote environmental sustainability.

In conclusion，the multifaceted nature of 3-(3-Acetyl2-methyl-S-phenoxy-H-pyrrolyl)-propanoic acid makes it a compelling subject of study in pharmaceutical chemistry。 Its unique structure，functional groups，and potential biological activities position it as a valuable asset in the search for new therapeutic agents。 As research continues，further insights into its pharmacological properties will be gained，potentially leading to novel treatments for various diseases。 The combination of traditional synthetic methods，computational approaches，and sustainable practices ensures that investigations into this compound will remain at the forefront of modern drug discovery efforts。